1-(3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one

Specification

• CAS No.: 2098076-20-9
• Molecular Formula: C11H19N5O
• Molecular Weight: 237.3 g/mol
• IUPAC Name: 1-[3-[[4-(aminomethyl)triazol-1-yl]methyl]pyrrolidin-1-yl]propan-1-one
• Standard InChI: InChI=1S/C11H19N5O/c1-2-11(17)15-4-3-9(6-15)7-16-8-10(5-12)13-14-16/h8-9H,2-7,12H2,1H3
• Standard InChI Key: SEANOGVDPOGMNX-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCC(C1)CN2C=C(N=N2)CN
• Canonical SMILES: CCC(=O)N1CCC(C1)CN2C=C(N=N2)CN

Introduction

Structural Features

• Molecular Formula: The molecular formula for this compound is not explicitly provided in the available literature, but it can be inferred based on its structural components.

• Molecular Weight: The molecular weight would depend on the exact molecular formula, which typically includes carbon, nitrogen, hydrogen, and possibly oxygen atoms.

• Functional Groups: The compound contains a pyrrolidine ring, a triazole ring, and an aminomethyl group, which are significant for its chemical and biological properties.

Synthesis

The synthesis of similar compounds often involves reactions between aminomethyl groups and triazoles with other organic moieties. Techniques such as microwave-assisted synthesis may enhance reaction rates and efficiency. The specific synthesis route for 1-(3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one would likely involve controlling temperature and pH to optimize yield and purity.

Biological Activity

Compounds with triazole rings are known for their diverse biological activities, including antimicrobial and anticancer properties. The presence of an aminomethyl group and a pyrrolidine ring could enhance interactions with biological targets such as enzymes or receptors, potentially modulating their activity.

Potential Applications

Given its structural features, 1-(3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one could have applications in drug development, particularly in areas requiring compounds with specific biological activities.

Comparison with Similar Compounds

Compound	Structural Features	Potential Applications
3-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)tetrahydrothiophene 1,1-dioxide	Tetrahydrothiophene ring, triazole moiety	Medicinal chemistry, antimicrobial/anticancer properties
4-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile	Benzonitrile group, triazole ring	Fluorescent-labeled bisbenzamidine synthesis, potential therapeutic effects
1-(3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one	Pyrrolidine ring, triazole ring, aminomethyl group	Potential drug development, biological activity modulation